3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
83769-04-4
VCID:
VC0044399
InChI:
InChI=1S/C12H12O5/c1-6-5-7-3-4-8(11(14)16-2)10(13)9(7)12(15)17-6/h3-4,6,13H,5H2,1-2H3
SMILES:
CC1CC2=C(C(=C(C=C2)C(=O)OC)O)C(=O)O1
Molecular Formula:
C12H12O5
Molecular Weight:
236.22 g/mol
3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
CAS No.: 83769-04-4
Reference Standards
VCID: VC0044399
Molecular Formula: C12H12O5
Molecular Weight: 236.22 g/mol
| CAS No. | 83769-04-4 |
|---|---|
| Product Name | 3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester |
| Molecular Formula | C12H12O5 |
| Molecular Weight | 236.22 g/mol |
| IUPAC Name | methyl 8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carboxylate |
| Standard InChI | InChI=1S/C12H12O5/c1-6-5-7-3-4-8(11(14)16-2)10(13)9(7)12(15)17-6/h3-4,6,13H,5H2,1-2H3 |
| Standard InChIKey | WDVLQRXRLQXIND-UHFFFAOYSA-N |
| SMILES | CC1CC2=C(C(=C(C=C2)C(=O)OC)O)C(=O)O1 |
| Canonical SMILES | CC1CC2=C(C(=C(C=C2)C(=O)OC)O)C(=O)O1 |
| Synonyms | (±)-3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester |
| PubChem Compound | 11637257 |
| Last Modified | Nov 11 2021 |
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